Cas no 1571068-94-4 (4-hydroxy-2-methyl-1,3-benzoxazole-6-carboxylic acid)

• Product Name: 4-hydroxy-2-methyl-1,3-benzoxazole-6-carboxylic acid
• CAS No: 1571068-94-4
• MF: C₉H₇NO₄
• MW: 193.156182527542
• MDL: MFCD30157848
• CID: 1080142
• PubChem ID: 105422521
• Update Time: 2025-06-15

4-hydroxy-2-methyl-1,3-benzoxazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-?Benzoxazolecarboxyli?c acid, 4-?hydroxy-?2-?methyl-
• 6-​Benzoxazolecarboxyli​c acid, 4-​hydroxy-​2-​methyl-
• 4-hydroxy-2-methyl-1,3-benzoxazole-6-carboxylic acid
• 4-hydroxy-2-methyl-1,3-benzoxazole-6-carboxylicacid
• SY275315
• 4-Hydroxy-2-methylbenzoxazole-6-carboxylic Acid
• Z1863360376
• EN300-8965516
• 1571068-94-4
• MFCD30157848
• 4-Hydroxy-2-methylbenzo[d]oxazole-6-carboxylic acid

• MDL： MFCD30157848
• Inchi： 1S/C9H7NO4/c1-4-10-8-6(11)2-5(9(12)13)3-7(8)14-4/h2-3,11H,1H3,(H,12,13)
• InChI Key： NFCWPTPOMUNBPC-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C(=CC(C(=O)O)=CC1=2)O

Computed Properties

• Exact Mass: 193.03750770g/mol
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 4-hydroxy-2-methyl-1,3-benzoxazole-6-carboxylic acid

Introduction to 4-hydroxy-2-methyl-1,3-benzoxazole-6-carboxylic acid (CAS No. 1571068-94-4)

4-hydroxy-2-methyl-1,3-benzoxazole-6-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1571068-94-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic acid has garnered attention due to its structural uniqueness and potential biological activities. The compound belongs to the benzoxazole family, a class of molecules known for their diverse pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects.

The molecular structure of 4-hydroxy-2-methyl-1,3-benzoxazole-6-carboxylic acid consists of a benzoxazole core substituted with a hydroxyl group at the 4-position and a methyl group at the 2-position. The presence of the carboxylic acid functional group at the 6-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This structural arrangement not only contributes to its stability but also opens up multiple avenues for functionalization and derivatization, which are crucial for drug development.

In recent years, there has been growing interest in benzoxazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that modifications in the benzoxazole core can significantly alter the pharmacokinetic and pharmacodynamic properties of these compounds. The 4-hydroxy-2-methyl-1,3-benzoxazole-6-carboxylic acid scaffold has been explored in various research settings, particularly for its potential as a precursor in the synthesis of novel therapeutic agents.

One of the most compelling aspects of 4-hydroxy-2-methyl-1,3-benzoxazole-6-carboxylic acid is its role in medicinal chemistry. Researchers have leveraged its structural features to develop compounds with enhanced efficacy and reduced side effects. For instance, derivatives of this molecule have shown promise in inhibiting certain enzymes that are overexpressed in cancer cells. The hydroxyl and carboxylic acid groups provide multiple sites for chemical modification, allowing scientists to fine-tune the properties of the final drug candidates.

The synthesis of 4-hydroxy-2-methyl-1,3-benzoxazole-6-carboxylic acid involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the benzoxazole ring system. Subsequent functionalization steps introduce the hydroxyl and methyl groups at the designated positions. The introduction of the carboxylic acid group is often achieved through oxidation or carboxylation reactions, depending on the synthetic route employed.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 4-hydroxy-2-methyl-1,3-benzoxazole-6-carboxylic acid. These improvements have not only reduced production costs but also enhanced the purity of the final product. High-performance liquid chromatography (HPLC) and other analytical techniques are routinely employed to ensure that the compound meets stringent quality standards before it is used in further research or development.

The biological activity of 4-hydroxy-2-methyl-1,3-benzoxazole-6-carboxylic acid has been extensively studied in vitro and in vivo. Preclinical trials have revealed that derivatives of this compound exhibit potent activity against various pathogens and disease-causing agents. For example, some derivatives have demonstrated efficacy against bacterial infections by inhibiting key bacterial enzymes involved in metabolic pathways essential for bacterial survival.

Moreover, 4-hydroxy-2-methyl-1,3-benzoxazole-6-carboxylic acid has been investigated for its potential role in addressing neurological disorders. Preliminary studies suggest that certain derivatives may modulate neurotransmitter systems, offering a new therapeutic approach for conditions such as epilepsy and Alzheimer's disease. The ability of these compounds to cross the blood-brain barrier remains a key area of research interest.

The pharmaceutical industry continues to explore new ways to utilize 4-hydroxy-2-methyl-1,3-benzoxazole-6-carboxylic acid in drug development. Collaborative efforts between academic researchers and industry scientists are accelerating the discovery and optimization of novel therapeutic agents based on this scaffold. The compound's versatility makes it an attractive candidate for further investigation across multiple therapeutic areas.

In conclusion,4-hydroxy-2-methyl-1,3-benzoxazole-6-carboxylic acid (CAS No. 1571068-94-4) is a structurally fascinating and biologically active compound with significant potential in pharmaceutical applications. Its unique chemical properties make it a valuable intermediate in synthetic chemistry and a promising candidate for developing new drugs targeting various diseases. As research continues to uncover new applications for this molecule,4-hydroxy -2-methyl -1 ,3 -benzoxazole -6 -carboxylic acid is poised to play an increasingly important role in modern medicine.